51-24-1

Tiratricol

In Stock

• CAS RN:
• 51-24-1

• Formula:
• C14H9I3O4

• InChI:
• InChI=1S/C14H9I3O4/c15-9-6-8(1-2-12(9)18)21-14-10(16)3-7(4-11(14)17)5-13(19)20/h1-4,6,18H,5H2,(H,19,20)

• InChIKey:
• UOWZUVNAGUAEQC-UHFFFAOYSA-N

• Tiratricol is a metabolite of 3,3',5-triiodo-L-thyronine and an agonist of the thyroid hormone receptors TRα and TRβ (EC50s = 1.81 and 4.13 nM, respectively, in reporter assays). In vivo, tiratricol (50 or 400 ng/g) stimulates cerebellar Purkinje cell dendritogenesis and cortical myelination in Mct8/Oatp1c1 double knockout mice. It reduces goiter induced by methimazole in rats when administered at a dose of 25 μg per animal. Tiratricol also decreases toll-like receptor 2 (TLR2) levels and the phosphorylation of Akt and MAPK in HEK-Blue™ cells expressing human TLR2 and reduces liver tissue necrosis in a mouse model of hepatitis induced by concanavalin A.4.
  Tiratricol, also known as TRIAC or triiodothyroacetic acid, is a thyroid hormone analogue. Triiodothyroacetic acid is also a physiologic thyroid hormone that is present in the normal organism in low concentrations. T...

N'-[(1E)-1-(2,4-dimethoxyphenyl)ethylidene]-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide

• CAS RN:
• 5651-24-1

• Formula:
• C16H22N2O5

• InChI:
• InChI=1S/C16H22N2O5/c1-11(13-6-5-12(20-3)9-14(13)21-4)17-18-15(19)10-16(2)22-7-8-23-16/h5-6,9H,7-8,10H2,1-4H3,(H,18,19)/b17-11+

• InChIKey:
• ZQWFMGUWTRRMEV-GZTJUZNOSA-N

• N'-[(1E)-1-(2,4-dimethoxyphenyl)ethylidene]-2-(2-methyl-1,3-dioxolan-2-yl)acetohydrazide is a useful research compound. Its molecular formula is C16H22N2O5 and its molecular weight is 322.36 g/mol. The purity is usually 95%.

Silane, [(9-bromononyl)oxy](1,1-dimethylethyl)dimethyl-

In Stock

• CAS RN:
• 149051-24-1

• Formula:
• C15H33BrOSi

• InChI:
• InChI=1S/C15H33BrOSi/c1-15(2,3)18(4,5)17-14-12-10-8-6-7-9-11-13-16/h6-14H2,1-5H3

• InChIKey:
• ZJJACWRNPJLOEF-UHFFFAOYSA-N

• Silane, [(9-bromononyl)oxy](1,1-dimethylethyl)dimethyl- is a useful research compound. Its molecular formula is C15H33BrOSi and its molecular weight is 337.41 g/mol. The purity is usually 95%.

1-[5-Chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-yl]-1,2,3,4-tetrahydroquinoline

In Stock

• CAS RN:
• 380451-24-1

• Formula:
• C19H17ClN2O2S2

• InChI:
• InChI=1S/C19H17ClN2O2S2/c1-13-8-10-15(11-9-13)26(23,24)18-17(20)25-19(21-18)22-12-4-6-14-5-2-3-7-16(14)22/h2-3,5,7-11H,4,6,12H2,1H3

• InChIKey:
• KAAKTHNTXWPLKC-UHFFFAOYSA-N

• 1-[5-Chloro-4-(4-methylbenzenesulfonyl)-1,3-thiazol-2-yl]-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C19H17ClN2O2S2 and its molecular weight is 404.93. The purity is usually 95%.

N-[(2Z)-4-(4-bromophenyl)-3-phenyl-1,3-thiazol-2(3H)-ylidene]-1-phenylmethanamine hydrobromide

In Stock

• CAS RN:
• 479351-24-1

• Formula:
• C22H18Br2N2S

• InChI:
• InChI=1S/C22H17BrN2S.BrH/c23-19-13-11-18(12-14-19)21-16-26-22(24-15-17-7-3-1-4-8-17)25(21)20-9-5-2-6-10-20;/h1-14,16H,15H2;1H

• InChIKey:
• RQCCYOHUEVJPNB-WKKHQKTCSA-N

• N-[(2Z)-4-(4-bromophenyl)-3-phenyl-1,3-thiazol-2(3H)-ylidene]-1-phenylmethanamine hydrobromide is a useful research compound. Its molecular formula is C22H18Br2N2S and its molecular weight is 502.27. The purity is usually 95%.

3-(3-Chloro-5-fluorophenyl)-2',3'-dichloropropiophenone

In Stock

• CAS RN:
• 898751-24-1

• Formula:
• C15H10Cl3FO

• InChI:
• InChI=1S/C15H10Cl3FO/c16-10-6-9(7-11(19)8-10)4-5-14(20)12-2-1-3-13(17)15(12)18/h1-3,6-8H,4-5H2

• InChIKey:
• UDSZCGAHXVTDHZ-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorophenyl)-2',3'-dichloropropiophenone is a useful research compound. Its molecular formula is C15H10Cl3FO and its molecular weight is 331.6 g/mol. The purity is usually 95%.

Ir(fbi)2(acac)

In Stock

• CAS RN:
• 725251-24-1

• Formula:
• C18H23NO2

• InChI:
• InChI=1S/C18H23NO2/c1-17(2)14-8-10-18(12-14,15(17)20)16(21)19-11-9-13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3,(H,19,21)/t14-,18-/m0/s1

• InChIKey:
• OLGKBGCRLORXQB-KSSFIOAISA-N

• Ir(fbi)2(acac) is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.4 g/mol. The purity is usually 95%.

Ethyl 5-(2-fluorobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-24-1

• Formula:
• C23H15F4N3O4S

• InChI:
• InChI=1S/C23H15F4N3O4S/c1-2-34-22(33)18-15-11-35-20(28-19(31)14-5-3-4-6-16(14)24)17(15)21(32)30(29-18)13-9-7-12(8-10-13)23(25,26)27/h3-11H,2H2,1H3,(H,28,31)

• InChIKey:
• OYACYLGIMNPILZ-UHFFFAOYSA-N

• Ethyl 5-(2-fluorobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H15F4N3O4S and its molecular weight is 505.44. The purity is usually 95%.

3-(4-Methoxyphenyl)-7-(2-morpholin-4-ylethoxy)chromen-4-one

In Stock

• CAS RN:
• 903851-24-1

• Formula:
• C22H23NO5

• InChI:
• InChI=1S/C22H23NO5/c1-25-17-4-2-16(3-5-17)20-15-28-21-14-18(6-7-19(21)22(20)24)27-13-10-23-8-11-26-12-9-23/h2-7,14-15H,8-13H2,1H3

• InChIKey:
• NRHGDOIQXBULPO-UHFFFAOYSA-N

• 3-(4-Methoxyphenyl)-7-(2-morpholin-4-ylethoxy)chromen-4-one is a useful research compound. Its molecular formula is C22H23NO5 and its molecular weight is 381.428. The purity is usually 95%.

[2-Pyrrolidin-1-yl-2-(3-thienyl)ethyl]amine

In Stock

• CAS RN:
• 953751-24-1

• Formula:
• C10H16N2S

• InChI:
• InChI=1S/C10H16N2S/c11-7-10(9-3-6-13-8-9)12-4-1-2-5-12/h3,6,8,10H,1-2,4-5,7,11H2

• InChIKey:
• ARMCXCSVTGOSHX-UHFFFAOYSA-N

• [2-Pyrrolidin-1-yl-2-(3-thienyl)ethyl]amine is a useful research compound. Its molecular formula is C10H16N2S and its molecular weight is 196.31. The purity is usually 95%.

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate

In Stock

• CAS RN:
• 204251-24-1

• Formula:
• C24H29NO7

• InChI:
• InChI=1S/C24H27NO6.H2O/c1-24(2,3)31-21(26)13-12-20(22(27)28)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19;/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,27,28);1H2/t20-;/m0./s1

• InChIKey:
• NMBGBVUJSPZRDD-BDQAORGHSA-N

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate, also known as (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate, is a useful research compound. Its molecular formula is C24H29NO7 and its molecular weight is 443.5 g/mol. The purity is usually 95%.

6-fluoro-4-(4-methylbenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)quinoline

In Stock

• CAS RN:
• 1111051-24-1

• Formula:
• C23H23FN2O3S

• InChI:
• InChI=1S/C23H23FN2O3S/c1-15-3-6-18(7-4-15)30(28,29)22-19-13-17(24)5-8-21(19)25-14-20(22)23(27)26-11-9-16(2)10-12-26/h3-8,13-14,16H,9-12H2,1-2H3

• InChIKey:
• BHDJAUFWEJOAFI-UHFFFAOYSA-N

• 6-fluoro-4-(4-methylbenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)quinoline is a useful research compound. Its molecular formula is C23H23FN2O3S and its molecular weight is 426.5 g/mol. The purity is usually 95%.

potassium (2R)-1-(methylcarbamoyl)pyrrolidine-2-carboxylate

In Stock

• CAS RN:
• 1394051-24-1

• Formula:
• C7H11KN2O3

• InChI:
• InChI=1S/C7H12N2O3.K/c1-8-7(12)9-4-2-3-5(9)6(10)11;/h5H,2-4H2,1H3,(H,8,12)(H,10,11);/q;+1/p-1/t5-;/m1./s1

• InChIKey:
• AYBARLXWYVZQKG-NUBCRITNSA-M

• Potassium (2R)-1-(methylcarbamoyl)pyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C7H11KN2O3 and its molecular weight is 210.274. The purity is usually 95%.

2-(1H-indol-1-yl)-1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)ethan-1-one

In Stock

• CAS RN:
• 2549051-24-1

• Formula:
• C23H24N6O2

• InChI:
• InChI=1S/C23H24N6O2/c1-27-15-19(14-26-27)18-12-24-23(25-13-18)31-20-7-10-28(11-8-20)22(30)16-29-9-6-17-4-2-3-5-21(17)29/h2-6,9,12-15,20H,7-8,10-11,16H2,1H3

• InChIKey:
• LNHPGMOEOKSZOO-UHFFFAOYSA-N

• 2-(1H-indol-1-yl)-1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C23H24N6O2 and its molecular weight is 416.5 g/mol. The purity is usually 95%.

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate

• CAS RN:
• 204251-24-1; 71989-18-9

• Formula:
• C24H29NO7

• InChI:
• InChI=1S/C24H27NO6.H2O/c1-24(2,3)31-21(26)13-12-20(22(27)28)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19;/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,27,28);1H2/t20-;/m0./s1

• InChIKey:
• NMBGBVUJSPZRDD-BDQAORGHSA-N

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid hydrate is a useful research compound. Its molecular formula is C24H29NO7 and its molecular weight is 443.496. The purity is usually 95%.